Cas no 137359-82-1 (14,15beta-Dihydroxyklaineanone)

14,15β-Dihydroxyklaineanone is a diterpenoid compound derived from natural sources, characterized by its unique hydroxylated structure at the 14 and 15β positions. This compound exhibits notable biological activity, particularly in pharmacological research, where its structural features contribute to potential interactions with cellular targets. Its dihydroxylated framework enhances solubility and bioavailability, making it a valuable candidate for further study in drug discovery and development. Analytical methods such as NMR and HPLC confirm its high purity and stability, ensuring reliability for experimental applications. Researchers value 14,15β-Dihydroxyklaineanone for its precise molecular configuration and potential as a scaffold for derivative synthesis.

14,15beta-Dihydroxyklaineanone structure

137359-82-1 structure

Product Name:14,15beta-Dihydroxyklaineanone

CAS No:137359-82-1

MF:C₂₀H₂₈O₈

MW:396.431527137756

CID:1507295

Update Time:2025-06-07

14,15beta-Dihydroxyklaineanone Chemical and Physical Properties

Names and Identifiers

- 14,15β-dihydroxyklaineanone
- 14,15beta-Dihydroxyklaineanone
- 14,15-β-dihydroxyklaineanone
- 14,15beta-Dihydroxyklaineoanone
- 14,15 β-Dihydroxyklaineanone
- Inchi： 1S/C20H28O8/c1-7-5-10(21)15(24)18(3)9(7)6-11-19(4)14(18)13(23)12(22)8(2)20(19,27)16(25)17(26)28-11/h5,8-9,11-16,22-25,27H,6H2,1-4H3/t8-,9-,11+,12+,13-,14+,15+,16-,18-,19+,20-/m0/s1
- InChI Key： NWNMAVFXIRDAPM-RELKVJPISA-N
- SMILES： O1C([C@@H]([C@]2([C@@H](C)[C@H]([C@@H]([C@@H]3[C@@]4(C)[C@@H](C(C=C(C)[C@@H]4C[C@@H]1[C@]32C)=O)O)O)O)O)O)=O

Computed Properties

Exact Mass: 396.17800
Monoisotopic Mass: 396.17841785 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 28
Rotatable Bond Count: 0
Complexity: 778
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 11
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 145
Molecular Weight: 396.4
XLogP3: -1

Experimental Properties

Color/Form: Powder
Density: 1.472±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (1.5 g/l) (25 º C),
PSA: 144.52000
LogP: -1.08610

14,15beta-Dihydroxyklaineanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-N4326-1mg	14,15 β-Dihydroxyklaineanone	137359-82-1		1mg	￥4760	2022-09-01
MedChemExpress	HY-N4326-5mg	14,15 β-Dihydroxyklaineanone	137359-82-1		5mg	￥14290	2022-09-01
Chengdu Biopurify Phytochemicals Ltd	BP1797-5mg	14,15beta-Dihydroxyklaineanone	137359-82-1	98%	5mg	$420	2023-09-20
Chengdu Biopurify Phytochemicals Ltd	BP1797-10mg	14,15beta-Dihydroxyklaineanone	137359-82-1	98%	10mg	$750	2023-09-20
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1190-1 mg	14,15beta-Dihydroxyklaineanone	137359-82-1		1mg	￥3777.00	2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce54354-1mg	14,15 β-Dihydroxyklaineanone	137359-82-1	98%	1mg	￥0.00	2023-09-07
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce54354-5mg	14,15 β-Dihydroxyklaineanone	137359-82-1	98%	5mg	￥0.00	2023-09-07
Oakwood	195216-20mg	14,15-beta-dihydroxyklaineanone	137359-82-1		20mg	$38.00	2024-07-19
Chengdu Biopurify Phytochemicals Ltd	BP1797-5mg	14,15beta-Dihydroxyklaineanone	137359-82-1	98%	5mg	$420	2023-09-19
Chengdu Biopurify Phytochemicals Ltd	BP1797-10mg	14,15beta-Dihydroxyklaineanone	137359-82-1	98%	10mg	$750	2023-09-19